Cas no 66609-02-7 (2-ethyl-6-(1-methylpropyl)phenyl isothiocyanate)
66609-02-7 structure
Product Name:2-ethyl-6-(1-methylpropyl)phenyl isothiocyanate
CAS No:66609-02-7
MF:C13H17NS
MW:219.34578204155
CID:863328
PubChem ID:144187
Update Time:2025-04-19
2-ethyl-6-(1-methylpropyl)phenyl isothiocyanate Chemical and Physical Properties
Names and Identifiers
-
- 2-ethyl-6-(1-methylpropyl)phenyl isothiocyanate
- 1-butan-2-yl-3-ethyl-2-isothiocyanatobenzene
- 1-(Butan-2-yl)-3-ethyl-2-isothiocyanatobenzene
- SCHEMBL11421518
- DTXSID30985199
- 1-Sec-butyl-3-ethyl-2-isothiocyanatobenzene #
- 66609-02-7
- VXVNYWWOXYECKU-UHFFFAOYSA-N
- 1-Sec-butyl-3-ethyl-2-isothiocyanatobenzene
-
- Inchi: 1S/C13H17NS/c1-4-10(3)12-8-6-7-11(5-2)13(12)14-9-15/h6-8,10H,4-5H2,1-3H3
- InChI Key: VXVNYWWOXYECKU-UHFFFAOYSA-N
- SMILES: S=C=NC1C(=CC=CC=1C(C)CC)CC
Computed Properties
- Exact Mass: 219.108
- Monoisotopic Mass: 219.108
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 2
- Heavy Atom Count: 15
- Rotatable Bond Count: 4
- Complexity: 233
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 1
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 5.8
- Topological Polar Surface Area: 44.4Ų
Experimental Properties
- Density: 0.97
- Boiling Point: 322.9°C at 760 mmHg
- Flash Point: 155.7°C
- Refractive Index: 1.534
2-ethyl-6-(1-methylpropyl)phenyl isothiocyanate Related Literature
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Xixi Li,Nanwei Zhu,Ruohan Li,Qinpu Zhang Anal. Methods, 2020,12, 3376-3381
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Jialiang Yuan,Ran Dong,Yuan Li,Yang Liu,Zhuo Zheng,Yuxia Liu,Yan Sun,Benhe Zhong,Zhenguo Wu,Xiaodong Guo Chem. Commun., 2021,57, 13004-13007
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Suji Lee,Min Su Han Chem. Commun., 2021,57, 9450-9453
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Zhonghua Xiang,Chuanqi Fang,Sanhua Leng,Dapeng Cao J. Mater. Chem. A, 2014,2, 7662-7665
66609-02-7 (2-ethyl-6-(1-methylpropyl)phenyl isothiocyanate) Related Products
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- 2680771-01-9(4-cyclopentyl-3-{(prop-2-en-1-yloxy)carbonylamino}butanoic acid)
- 2098070-20-1(2-(3-(Pyridin-3-yl)-1H-pyrazol-1-yl)acetimidamide)
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- 2138166-62-6(2,2-Difluoro-3-[methyl(2-methylbutyl)amino]propanoic acid)
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